Cas no 1361913-43-0 (2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1361913-43-0
• MF: C₁₀H₈F₄N₂O
• MW: 248.176936149597
• CID: 4801233
• Update Time: 2025-05-25

2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H8F4N2O/c1-6-8(4-11)16-5-7(2-3-15)9(6)17-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： NTVWSKMSSKXNBI-UHFFFAOYSA-N
• SMILES： FCC1C(C)=C(C(CC#N)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile

Research Brief on 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1361913-43-0)

2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1361913-43-0) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and fluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of agrochemicals and pharmaceuticals targeting central nervous system (CNS) disorders.

The structural features of 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile, including its electron-withdrawing groups and steric properties, make it a versatile scaffold for medicinal chemistry. Researchers have utilized this compound to design and synthesize analogs with enhanced pharmacokinetic properties, such as improved blood-brain barrier permeability and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of GABA_A receptor modulators, which are being investigated for their potential in treating anxiety and epilepsy.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemical research. The trifluoromethoxy group, in particular, has been shown to enhance the bioactivity of pesticides and herbicides. A recent patent (WO2023056789) highlights its use in the synthesis of next-generation insecticides with improved selectivity and reduced environmental impact. The compound's ability to act as a bioisostere for other heterocyclic systems further expands its utility in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile involves multi-step reactions, including fluorination and cyanation processes. Recent advancements in catalytic fluorination techniques have improved the yield and purity of this compound, as reported in a 2024 Organic Process Research & Development article. These methodological improvements are critical for scaling up production to meet the growing demand in both pharmaceutical and agrochemical industries.

In conclusion, 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1361913-43-0) represents a valuable chemical entity with diverse applications in drug discovery and agrochemical development. Its unique structural attributes and recent methodological advancements position it as a compound of significant interest for future research. Further studies are warranted to explore its full potential in therapeutic and agricultural applications.